Cas no 1042796-13-3 (1-(Ethoxyacetyl)piperidine-4-carboxylic Acid)

• Product Name: 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid
• CAS No: 1042796-13-3
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD11053940
• CID: 1087280
• PubChem ID: 25220606
• Update Time: 2025-06-11

1-(Ethoxyacetyl)piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxyacetyl)piperidine-4-carboxylic acid
• 1-(Ethoxyacetyl)piperidine-4-carboxylic acid
• 1-(ethoxyacetyl)-4-piperidinecarboxylic acid
• 4-piperidinecarboxylic acid, 1-(ethoxyacetyl)-
• 1-(ethoxyacetyl)-4-piperidinecarboxylic acid(SALTDATA: FREE)
• STK501959
• DTXSID70649324
• AKOS005172271
• CS-0316714
• 1042796-13-3
• LS-03121
• MFCD11053940
• ALBB-009541
• 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid

• MDL： MFCD11053940
• Inchi： 1S/C10H17NO4/c1-2-15-7-9(12)11-5-3-8(4-6-11)10(13)14/h8H,2-7H2,1H3,(H,13,14)
• InChI Key： STSLSQLHRCZXIE-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(COCC)=O)CC1)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 399.7±37.0 °C at 760 mmHg

1-(Ethoxyacetyl)piperidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid

Introduction to 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid (CAS No. 1042796-13-3)

1-(Ethoxyacetyl)piperidine-4-carboxylic Acid, identified by its CAS number 1042796-13-3, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of an ethoxyacetyl group attached to the piperidine ring and a carboxylic acid moiety at the 4-position, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The ethoxyacetyl substituent plays a crucial role in modulating the pharmacokinetic properties and binding affinity of the compound. This functional group is often employed in the synthesis of protease inhibitors, kinase inhibitors, and other enzyme-targeted drugs. The piperidine-4-carboxylic acid core structure provides a stable scaffold that can be further modified to enhance specific biological activities. Recent advancements in drug design have highlighted the importance of piperidine derivatives in developing treatments for neurological disorders, infectious diseases, and cancer.

In recent years, 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid has garnered attention due to its potential applications in the development of novel therapeutic agents. Studies have demonstrated its utility as a building block for constructing more complex molecules with improved pharmacological profiles. For instance, researchers have utilized this compound to synthesize derivatives that exhibit potent inhibitory effects against specific enzymes implicated in chronic diseases. The carboxylic acid functionality at the 4-position of the piperidine ring allows for further derivatization via esterification or amidation, enabling the creation of prodrugs or conjugates with enhanced bioavailability and targeted delivery systems.

The pharmaceutical industry has shown particular interest in 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid due to its role in generating compounds with anti-inflammatory, antiviral, and anticancer properties. Computational modeling and high-throughput screening have identified several promising derivatives derived from this scaffold that show significant promise in preclinical studies. These findings underscore the importance of exploring structurally diverse piperidine-based compounds for addressing unmet medical needs.

Moreover, the synthesis of 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid has been optimized through various chemical methodologies to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to produce enantiomerically pure forms of this compound, which is critical for developing enantioselective drugs. The ability to access chiral piperidine derivatives has opened new avenues for creating drugs with improved efficacy and reduced side effects.

From a regulatory perspective, 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid is classified as an intermediate chemical substance that requires adherence to Good Manufacturing Practices (GMP) during production. Its handling and storage conditions must be carefully controlled to prevent degradation and ensure safety. The compound’s stability under various environmental conditions has been thoroughly evaluated through kinetic studies, which are essential for scaling up production processes in pharmaceutical manufacturing facilities.

The growing demand for 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid has prompted several chemical suppliers to establish dedicated production lines capable of meeting industrial-scale requirements. These suppliers adhere to stringent quality control measures to guarantee the consistency and reliability of their products. Collaborations between academic institutions and pharmaceutical companies have further accelerated the development of novel derivatives based on this compound, fostering innovation in drug discovery.

In conclusion, 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid (CAS No. 1042796-13-3) represents a valuable asset in medicinal chemistry due to its structural versatility and biological relevance. Its role as a key intermediate in synthesizing pharmacologically active agents continues to drive research efforts aimed at developing next-generation therapeutics. As our understanding of disease mechanisms evolves, compounds like 1-(Ethoxyacetyl)piperidine-4-carboxylic Acid will remain instrumental in addressing complex medical challenges through innovative drug design strategies.